Cas no 203626-75-9 (Isoquinoline-3-carboxylic Acid Hydrate)

Isoquinoline-3-carboxylic Acid Hydrate structure
203626-75-9 structure
Product Name:Isoquinoline-3-carboxylic Acid Hydrate
CAS No:203626-75-9
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD00167216
CID:66672
PubChem ID:87571858
Update Time:2025-04-18

Isoquinoline-3-carboxylic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline-3-carboxylic acid hydrate
    • 3-Isoquinolinecarboxylic acid
    • Isoquinoline-3-carboxylic Acid Monohydrate
    • ISOQUINOLINE-3-CARBOXYLIC ACID
    • 3-Isoquinolinecarboxylic acid hydrate
    • Isoquinoline-3-carboxylic acid hydrate(1:x)
    • 3-Isoquinolinecarboxylic acid, hydrate
    • 3-Isoquinolinecarboxylic acid hydrate (1:1)
    • PubChem10167
    • Jsp004163
    • HMS548F13
    • IXFLTVWYYQIVRB-UHFFFAOYSA-N
    • BCP05776
    • 3-Isoquinolinecarboxyl
    • 3-Isoquinolinecarboxylic acid hydrate, 99%
    • DS-0936
    • 3-Isoquinolinecarboxylic acid, hydrate (1:1)
    • MFCD00167216
    • A814490
    • 207399-25-5
    • 203626-75-9
    • AC7621
    • AM807345
    • n-(2-chloroethyl)-n-[2-(2-pyridinyl)ethyl]urea
    • isoquinoline 3-carboxylic acid hydrate
    • AKOS BB-8838
    • SCHEMBL1201320
    • DTXSID60371541
    • CS-0031353
    • isoquinoline-3-carboxylic acid;hydrate
    • W-206552
    • 3-IsoquinolinecarboxylicAcidHydrate
    • AKOS015901772
    • A814853
    • J-650284
    • FT-0627511
    • isoquinoline-3-carboxylate;3-Isoquinolinecarboxylic Acid Hydrate
    • SY048006
    • F2191-0015
    • SY014652
    • FT-0627510
    • isoquinoline-3-carboxylic acid,hydrate
    • Isoquinoline-3-carboxylic Acid Hydrate
    • MDL： MFCD00167216
    • Inchi： 1S/C10H7NO2.H2O/c12-10(13)9-5-7-3-1-2-4-8(7)6-11-9;/h1-6H,(H,12,13);1H2
    • InChI Key： IXFLTVWYYQIVRB-UHFFFAOYSA-N
    • SMILES： OC(C1=CC2C=CC=CC=2C=N1)=O.O

Computed Properties

  • Exact Mass: 173.04800
  • Monoisotopic Mass: 173.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.339
  • Melting Point: 166-168 °C(lit.)
  • Boiling Point: 366.4℃ at 760 mmHg
  • Flash Point: 175.4±20.9 °C
  • PSA: 50.19000
  • LogP: 1.93300
  • Solubility: Not determined

Isoquinoline-3-carboxylic Acid Hydrate Security Information

Isoquinoline-3-carboxylic Acid Hydrate Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoquinoline-3-carboxylic Acid Hydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
TBW013-25g
Isoquinoline-3-carboxylic Acid Monohydrate
 203626-75-9 95%
25g
 $225 2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
I0509-5G
Isoquinoline-3-carboxylic Acid Monohydrate
 203626-75-9 >98.0%(T)(HPLC)
5g
 ¥1570.00 2023-09-07
TRC
I918275-10mg
Isoquinoline-3-carboxylic acid hydrate
 203626-75-9
10mg
 $ 50.00 2022-06-04
TRC
I918275-50mg
Isoquinoline-3-carboxylic acid hydrate
 203626-75-9
50mg
 $ 65.00 2022-06-04
TRC
I918275-100mg
Isoquinoline-3-carboxylic acid hydrate
 203626-75-9
100mg
 $ 80.00 2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I55470-5g
Isoquinoline-3-carboxylic acid hydrate
 203626-75-9 95%
5g
 ¥377.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I55470-1g
Isoquinoline-3-carboxylic acid hydrate
 203626-75-9 95%
1g
 ¥108.0 2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018339-1g
Isoquinoline-3-carboxylic Acid Hydrate
 203626-75-9 98%
1g
 ￥98 2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R018339-5g
Isoquinoline-3-carboxylic Acid Hydrate
 203626-75-9 98%
5g
 ￥403 2024-05-25
Alichem
A189007697-10g
Isoquinoline-3-carboxylic acid hydrate
 203626-75-9 95%
10g
 $182.81 2023-09-02

Isoquinoline-3-carboxylic Acid Hydrate Related Literature

203626-75-9 (Isoquinoline-3-carboxylic Acid Hydrate) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.